Cas no 90638-93-0 (Glycinamide, L-tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)-)

• Product name: Glycinamide, L-tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)-
• CAS No: 90638-93-0
• MF: C₃₁H₃₇N₅O₅
• MW: 559.655987501144
• CID: 788520
• PubChem ID: 44378007

Glycinamide, L-tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Glycinamide, L-tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)-
• (2S)-2-amino-3-(4-hydroxyphenyl)-N-[(2R)-1-oxo-1-[[(2S)-1-oxo-1-[[2-oxo-2-(1-phenylethylamino)ethyl]amino]-3-phenylpropan-2-yl]amino]propan-2-yl]propanamide
• DTXSID40658564
• L-Tyrosyl-D-alanyl-L-phenylalanyl-N-(1-phenylethyl)glycinamide
• 90638-93-0
• CHEMBL166038

• Inchi： InChI=1S/C31H37N5O5/c1-20(24-11-7-4-8-12-24)34-28(38)19-33-31(41)27(18-22-9-5-3-6-10-22)36-29(39)21(2)35-30(40)26(32)17-23-13-15-25(37)16-14-23/h3-16,20-21,26-27,37H,17-19,32H2,1-2H3,(H,33,41)(H,34,38)(H,35,40)(H,36,39)/t20?,21-,26+,27+/m1/s1
• InChI Key： PCURAURBJCXVDB-DOUYCVFSSA-N
• SMILES： CC(C1=CC=CC=C1)NC(=O)CNC(=O)C(CC2=CC=CC=C2)NC(=O)C(C)NC(=O)C(CC3=CC=C(C=C3)O)N

Computed Properties

• Exact Mass: 559.279
• Monoisotopic Mass: 559.279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 163A^2